3-[2-(Aminomethyl)piperidin-1-yl]propan-1-ol dihydrochloride

• Molecular Formula: C9H22Cl2N2O
• Molecular Weight: 245.19 g/mol
• IUPAC Name: 3-[2-(aminomethyl)piperidin-1-yl]propan-1-ol;dihydrochloride
• InChI: InChI=1S/C9H20N2O.2ClH/c10-8-9-4-1-2-5-11(9)6-3-7-12;;/h9,12H,1-8,10H2;2*1H
• InChI Key: IZFOEJKXEMTCOR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CN)CCCO.Cl.Cl

Description

3-[2-(Aminomethyl)piperidin-1-yl]propan-1-ol dihydrochloride is a piperidine derivative featuring an aminomethyl substituent at the 2-position of the piperidine ring, connected via a three-carbon chain to a terminal hydroxyl group. The dihydrochloride salt enhances its solubility in aqueous media, making it suitable for pharmacological and biochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-(Aminomethyl)piperidin-1-yl]propan-1-ol dihydrochloride typically involves the reaction of piperidine derivatives with appropriate alkylating agents.

Industrial Production Methods

Industrial production methods for this compound are not widely documented. the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings, with optimizations for yield and purity .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The primary amine (-NH₂) in the aminomethyl group and the secondary amine in the piperidine ring participate in nucleophilic substitution.

Reaction Type	Reagents/Conditions	Product	Source
Alkylation	Alkyl halides (e.g., CH<sub>3</sub>I), K<sub>2</sub>CO<sub>3</sub>, DMF, 60°C	N-alkylated derivatives (e.g., N-methylpiperidinylpropanol salts)
Arylation	Aryl boronic acids, Pd(PPh<sub>3</sub>)<sub>4</sub>, Na<sub>2</sub>CO<sub>3</sub>, H<sub>2</sub>O/EtOH	Aryl-piperidinylpropanol conjugates (e.g., biphenyl derivatives)

Key Findings :

• Alkylation at the secondary piperidine nitrogen proceeds with >80% yield under mild basic conditions .

• Palladium-catalyzed Suzuki coupling introduces aryl groups to the piperidine ring, enhancing lipophilicity for drug design .

Acylation and Amidation

The primary amine undergoes acylation to form amides or ureas.

Reaction Type	Reagents/Conditions	Product	Source
Amide Formation	Acetyl chloride, Et<sub>3</sub>N, CH<sub>2</sub>Cl<sub>2</sub>, 0°C → RT	N-Acetyl-3-[2-(aminomethyl)piperidin-1-yl]propan-1-ol dihydrochloride
Carbamate Synthesis	Chloroformates (e.g., ClCO<sub>2</sub>Et), NaHCO<sub>3</sub>, THF	Carbamate-protected derivatives (e.g., ethyl carbamate analogs)

Key Findings :

• Acylation selectively targets the primary amine without affecting the piperidine nitrogen .

• Carbamate formation improves metabolic stability in preclinical models .

Oxidation Reactions

The hydroxyl group (-OH) and amine functionalities are susceptible to oxidation.

Reaction Type	Reagents/Conditions	Product	Source
Alcohol Oxidation	MnO<sub>2</sub>, CH<sub>2</sub>Cl<sub>2</sub>, RT	3-[2-(Aminomethyl)piperidin-1-yl]propanal dihydrochloride
Amine Oxidation	H<sub>2</sub>O<sub>2</sub>, Na<sub>2</sub>WO<sub>4</sub>, 50°C	N-Oxide derivatives (e.g., piperidine N-oxide analogs)

Key Findings :

• MnO₂ oxidizes the primary alcohol to an aldehyde with >90% efficiency.

• N-Oxide formation modifies the compound’s polarity, influencing receptor binding in neurological studies .

Reductive Amination

The primary amine participates in reductive amination to introduce alkyl/aryl groups.

Reaction Type	Reagents/Conditions	Product	Source
Reductive Alkylation	Aldehydes (e.g., formaldehyde), NaBH<sub>3</sub>CN, MeOH	N-Methylated derivatives (e.g., tertiary amine analogs)

Key Findings :

• NaBH₃CN selectively reduces imines formed in situ, yielding >85% pure products .

Salt Formation and Acid-Base Reactions

The dihydrochloride salt undergoes pH-dependent equilibria.

Reaction Type	Reagents/Conditions	Product	Source
Neutralization	NaOH (aq.), RT	Free base form (3-[2-(aminomethyl)piperidin-1-yl]propan-1-ol)
Complexation	Metal salts (e.g., CuCl<sub>2</sub>), H<sub>2</sub>O	Coordination complexes (e.g., Cu(II)-piperidine chelates)

Key Findings :

• The free base is hygroscopic and less stable than the dihydrochloride salt .

• Cu(II) complexes exhibit antimicrobial activity in vitro .

Esterification and Etherification

The hydroxyl group forms esters or ethers under standard conditions.

Reaction Type	Reagents/Conditions	Product	Source
Ester Synthesis	Ac<sub>2</sub>O, pyridine, RT	Acetylated propanol derivative
Mitsunobu Reaction	DIAD, PPh<sub>3</sub>, t-BuOH	O-Alkylated analogs (e.g., tert-butyl ethers)

Key Findings :

• Mitsunobu reactions enable stereoselective ether formation with chiral alcohols .

Thermal and Stability Data

Critical parameters for industrial processing:

Property	Value	Conditions	Source
Melting Point	218–220°C (decomposes)	DSC, N<sub>2</sub> atmosphere
Solubility	25 mg/mL in H<sub>2</sub>O (pH 2–3)	25°C

Mechanistic Insights

• Nucleophilic Substitution : The primary amine’s lone pair attacks electrophilic centers (e.g., alkyl halides), forming C–N bonds via S_N2 mechanisms .

• Oxidation Pathways : MnO₂ abstracts hydrogen from the hydroxyl group, generating a carbonyl intermediate.

Scientific Research Applications

3-[2-(Aminomethyl)piperidin-1-yl]propan-1-ol dihydrochloride has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets.

Medicine: Investigated for its potential therapeutic properties, particularly in the development of new drugs.

Industry: Utilized in the production of various chemical intermediates.

Mechanism of Action

The exact mechanism of action of 3-[2-(Aminomethyl)piperidin-1-yl]propan-1-ol dihydrochloride is not well-documented. compounds with similar structures often interact with specific molecular targets, such as enzymes or receptors, to exert their effects. The piperidine ring is known to play a crucial role in binding to these targets and modulating their activity .

Comparison with Similar Compounds

Key Comparative Insights:

Positional Isomerism: The target compound and 3-(4-aminopiperidin-1-yl)propan-1-ol dihydrochloride differ in the position of the aminomethyl group (2- vs. 4-piperidine positions). This affects steric interactions and receptor selectivity .

Replacement of the hydroxyl group with an acetamide () or ester () alters polarity and metabolic stability. Esters may act as prodrugs, while acetamides could enhance binding to hydrophobic pockets .

Solubility and Stability : Dihydrochloride salts generally exhibit higher aqueous solubility than free bases. However, the ester derivative () may have lower solubility than the hydroxyl-containing target compound .

Pharmacological and Chemical Implications

• Receptor Affinity: The aminomethyl group in the target compound may enhance interactions with amine-binding receptors (e.g., dopamine D2 or 5-HT2A), similar to risperidone’s piperidine moiety .
• Toxicity and Safety : While specific toxicology data are unavailable, dihydrochloride salts of piperidine derivatives often show moderate acute toxicity, with hazards primarily related to irritation (skin/eyes) .
• Synthetic Utility: The propanol chain allows for further derivatization (e.g., esterification, etherification), enabling optimization for drug delivery or potency .

Q & A

Q. How can the synthesis of 3-[2-(Aminomethyl)piperidin-1-yl]propan-1-ol dihydrochloride be optimized for higher yield and purity?

• Methodological Answer : Synthesis optimization involves selecting solvents (e.g., methanol or ethanol), controlling reaction temperatures (40–80°C), and adjusting reactant molar ratios. Multi-step protocols may include amine protection/deprotection and acid-mediated cyclization. Monitoring intermediates via TLC or HPLC ensures reaction progression. Post-synthesis purification via recrystallization or column chromatography enhances purity .

Q. What techniques are recommended for structural elucidation of this compound?

• Methodological Answer : Use NMR spectroscopy (¹H/¹³C) to confirm the piperidine ring, aminomethyl group, and propanol backbone. Mass spectrometry (HRMS) validates molecular weight (e.g., 292.2 g/mol). X-ray crystallography resolves stereochemistry if crystalline forms are obtainable. Cross-referencing with databases like PubChem ensures structural accuracy .

Q. What safety protocols are critical when handling this compound in the lab?

• Methodological Answer : Follow SDS guidelines: use fume hoods for ventilation, wear nitrile gloves , and apply chemical goggles . Store in airtight containers at 2–8°C to prevent degradation. In case of spills, neutralize with inert absorbents (e.g., vermiculite) and dispose via approved hazardous waste channels .

Advanced Research Questions

Q. How can computational modeling identify potential pharmacological targets for this compound?

• Methodological Answer : Employ molecular docking (AutoDock Vina) to screen against receptors like GPCRs or ion channels. QSAR models predict bioactivity based on structural analogs (e.g., piperidine derivatives). Validate predictions with in vitro assays (e.g., radioligand binding for neurotransmitter receptors) .

Q. How should researchers resolve contradictions in reported toxicity or reactivity data?

• Methodological Answer : Conduct dose-response studies across multiple cell lines (e.g., HEK293, HepG2) to assess acute toxicity. Compare results with historical data using meta-analysis tools (RevMan). Replicate conflicting experiments under standardized conditions (e.g., ISO 10993-5 for cytotoxicity) to isolate variables like impurity profiles .

Q. What strategies ensure compound stability during long-term storage or under extreme conditions?

• Methodological Answer : Perform accelerated stability testing (ICH Q1A guidelines) at 40°C/75% RH for 6 months. Monitor degradation via HPLC-UV or LC-MS . Lyophilization improves thermal stability. Avoid exposure to oxidizing agents or moisture by using desiccants and inert gas (N₂) purging .

Q. How can ecological impact assessments be designed for this compound?

• Methodological Answer : Use QSAR-ECOSAR models to predict aquatic toxicity (LC50 for fish/daphnia). Conduct OECD 301 biodegradability tests to evaluate persistence. Measure bioaccumulation potential via logP calculations (e.g., predicted logP = 1.2). Field studies in microcosms assess soil microbial impacts .

Q. What advanced methods characterize its interaction with biological membranes?

• Methodological Answer : Apply surface plasmon resonance (SPR) to quantify binding kinetics with lipid bilayers. Fluorescence anisotropy measures membrane fluidity changes. MD simulations (GROMACS) model partitioning behavior across lipid phases. Correlate results with Caco-2 permeability assays for absorption potential .